2-[{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}(isopropyl)amino]ethanol

• IUPAC Name: 2-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl-propan-2-ylamino]ethanol
• InChI: InChI=1S/C14H18ClN3O2/c1-10(2)18(7-8-19)9-13-16-14(17-20-13)11-3-5-12(15)6-4-11/h3-6,10,19H,7-9H2,1-2H3
• InChI Key: DPAUSCHVIBYHCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCO)CC1=NC(=NO1)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H18ClN3O2
• Molecular Weight: 295.76 g/mol

Description

2-[{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}(isopropyl)amino]ethanol is a chemical compound with potential applications in scientific research. This compound has been synthesized using a variety of methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. In

Scientific Research Applications

2-[{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}(isopropyl)amino]ethanol has been studied for its potential applications in scientific research. One area of interest is its potential as a fluorescent probe for detecting reactive oxygen species. This compound has also been studied for its potential as a photosensitizer for photodynamic therapy.

Mechanism of Action

The mechanism of action of 2-[{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}(isopropyl)amino]ethanol is not well understood. However, it has been suggested that this compound may act as an electron donor and participate in redox reactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}(isopropyl)amino]ethanol have not been extensively studied. However, it has been reported that this compound may have antioxidant properties and may be able to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One potential advantage of using 2-[{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}(isopropyl)amino]ethanol in lab experiments is its potential as a fluorescent probe for detecting reactive oxygen species. However, one limitation is the lack of understanding of its mechanism of action.

Future Directions

Future research on 2-[{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}(isopropyl)amino]ethanol could focus on elucidating its mechanism of action and exploring its potential as a photosensitizer for photodynamic therapy. Other potential future directions could include studying its potential as an antioxidant and exploring its use in other scientific research applications.
In conclusion, 2-[{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}(isopropyl)amino]ethanol is a chemical compound with potential applications in scientific research. While its mechanism of action and biochemical and physiological effects are not well understood, it has been studied for its potential as a fluorescent probe for detecting reactive oxygen species and as a photosensitizer for photodynamic therapy. Further research is needed to fully understand the potential of this compound in scientific research.

Synthesis Methods

The synthesis of 2-[{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}(isopropyl)amino]ethanol has been described in several publications. One method involves the reaction of 4-chlorobenzaldehyde with hydrazine hydrate to form 4-chlorophenyl hydrazine, which is then reacted with ethyl chloroacetate to form 4-chlorophenyl hydrazine acetate. This compound is then reacted with ethylene glycol and sodium ethoxide to form 2-[{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}(isopropyl)amino]ethanol.